Cas no 45676-04-8 (1-tert-Butyl-1H-imidazole)

• Product Name: 1-tert-Butyl-1H-imidazole
• CAS No: 45676-04-8
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD19441219
• CID: 332942
• PubChem ID: 354333996
• Update Time: 2025-04-19

1-tert-Butyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-1H-imidazole
• 1-tert-Butylimidazole
• 1H-Imidazole,1-(1,1-dimethylethyl)-
• 1-tert-Butyl-1H-imidazole
• 1-t-Butylimidazole
• 1-tertButylimidazole
• AMQKPABOPFXDQM-UHFFFAOYSA-N
• FCH1133666
• BL004043
• AX8236421
• AB0038089
• Y5438
• VBA67604
• DTXSID50196588
• CS-0154875
• AKOS016004673
• AS-45760
• 45676-04-8
• MFCD19441219
• SCHEMBL179249
• B4985
• SY055257
• AB92402
• DB-363785
• imidazole, 1-t-butyl-

• MDL： MFCD19441219
• Inchi： 1S/C7H12N2/c1-7(2,3)9-5-4-8-6-9/h4-6H,1-3H3
• InChI Key： AMQKPABOPFXDQM-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C(C)(C)C

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.8

Experimental Properties

• Density: 0.92
• Boiling Point: 105°C/12mmHg(lit.)
• Flash Point: 85.8°C
• Refractive Index: 1.4800 to 1.4840
• PSA: 17.82

1-tert-Butyl-1H-imidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)